(-)-Isoproterenol (+)-bitartrate salt
(-)-Isoproterenol (+)-bitartrate salt
Isoproterenol tartrate, (-)- is a β-Adrenoceptor agonist; increases cytosolic cAMP.
Brand Name:
Vulcanchem
CAS No.:
54750-10-6
VCID:
VC0530956
InChI:
InChI=1S/C11H17NO3.C4H6O6/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8;5-1(3(7)8)2(6)4(9)10/h3-5,7,11-15H,6H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m01/s1
SMILES:
CC(C)NCC(C1=CC(=C(C=C1)O)O)O.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C15H23NO9
Molecular Weight:
361.34 g/mol
(-)-Isoproterenol (+)-bitartrate salt
CAS No.: 54750-10-6
Cat. No.: VC0530956
Molecular Formula: C15H23NO9
Molecular Weight: 361.34 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoproterenol tartrate, (-)- is a β-Adrenoceptor agonist; increases cytosolic cAMP. |
|---|---|
| CAS No. | 54750-10-6 |
| Molecular Formula | C15H23NO9 |
| Molecular Weight | 361.34 g/mol |
| IUPAC Name | (2R,3R)-2,3-dihydroxybutanedioic acid;4-[(1R)-1-hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,2-diol |
| Standard InChI | InChI=1S/C11H17NO3.C4H6O6/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8;5-1(3(7)8)2(6)4(9)10/h3-5,7,11-15H,6H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m01/s1 |
| Standard InChI Key | LBOPECYONBDFEM-MBANBULQSA-N |
| Isomeric SMILES | CC(C)NC[C@@H](C1=CC(=C(C=C1)O)O)O.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
| SMILES | CC(C)NCC(C1=CC(=C(C=C1)O)O)O.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | CC(C)NCC(C1=CC(=C(C=C1)O)O)O.C(C(C(=O)O)O)(C(=O)O)O |
| Appearance | Solid powder |
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